Cas no 123157-87-9 (Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate)

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate is a fluorinated quinoline derivative with notable applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. Its 4-oxo-1,4-dihydroquinoline core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The methyl ester moiety provides versatility for further functionalization via hydrolysis or transesterification. This compound is particularly useful in the development of trifluoromethyl-substituted heterocycles, offering improved binding affinity and pharmacokinetic profiles in drug discovery. High purity and well-defined synthetic routes ensure reproducibility for research applications.
Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate structure
123157-87-9 structure
Product Name:Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
CAS No:123157-87-9
MF:C12H8F3NO3
MW:271.1920337677
CID:4822255
Update Time:2025-08-02

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
    • Methyl 4-hydroxy-5-(trifluoromethyl)quinoline-2-carboxylate
    • methyl 4-oxo-5-(trifluoromethyl)-1H-quinoline-2-carboxylate
    • Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
    • Inchi: 1S/C12H8F3NO3/c1-19-11(18)8-5-9(17)10-6(12(13,14)15)3-2-4-7(10)16-8/h2-5H,1H3,(H,16,17)
    • InChI Key: QEOQSNZSNKSIST-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1C(C=C(C(=O)OC)N2)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 430
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.4

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM260116-1g
Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
123157-87-9 97%
1g
$795 2021-08-18
Chemenu
CM260116-1g
Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
123157-87-9 97%
1g
$691 2022-06-13
Alichem
A189006115-1g
Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate
123157-87-9 97%
1g
$677.16 2023-09-03

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate Related Literature

Additional information on Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate (CAS No. 123157-87-9): A Comprehensive Overview

Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate (CAS No. 123157-87-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a carboxylate moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The< strong>4-oxo substituent in the quinoline ring enhances the electrophilic nature of the molecule, making it more susceptible to nucleophilic attack. This characteristic is particularly useful in the synthesis of more complex derivatives that may exhibit enhanced pharmacological activity. Additionally, the 5-(trifluoromethyl) group introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule to biological targets. These structural elements collectively contribute to the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. These compounds have been shown to possess antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The< strong>Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate is no exception and has been studied for its potential applications in these areas. For instance, preliminary studies suggest that this compound may interfere with essential metabolic pathways in pathogens, thereby exhibiting potent antimicrobial effects.

The< strong>CAS No. 123157-87-9 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. The systematic naming of this molecule follows the IUPAC guidelines, ensuring consistency across different scientific disciplines. This standardized nomenclature is crucial for researchers who need to communicate effectively about complex chemical structures.

The synthesis of< strong>Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions with appropriate precursors followed by functional group transformations such as oxidation and esterification. The use of advanced catalytic systems can enhance reaction efficiency and minimize byproduct formation.

The< strong>trifluoromethyl group is a key feature of this compound that contributes to its pharmacological profile. Trifluoromethylation is a well-established strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. The presence of this group in< strong>Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate suggests that it may exhibit enhanced bioavailability and prolonged half-life when developed into a drug candidate.

In conclusion, Methyl 4-oxo-5-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate (CAS No. 123157-87-9) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it a valuable building block for the development of novel therapeutic agents targeting various diseases. Further studies are warranted to fully elucidate its biological activities and explore its applications in drug discovery.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd